Cas no 1214363-40-2 (3-(Pyridin-4-yl)-4-(trifluoromethyl)phenol)

• Product Name: 3-(Pyridin-4-yl)-4-(trifluoromethyl)phenol
• CAS No: 1214363-40-2
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4963314
• Update Time: 2025-10-17

3-(Pyridin-4-yl)-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)-4-(trifluoromethyl)phenol
• 3-(Pyridin-4-yl)-4-(trifluoromethyl)phenol

• Inchi： 1S/C12H8F3NO/c13-12(14,15)11-2-1-9(17)7-10(11)8-3-5-16-6-4-8/h1-7,17H
• InChI Key： PLQOFOJDSXNOLU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=CN=CC=1)O)(F)F

Computed Properties

• Exact Mass: 239.05579836 g/mol
• Monoisotopic Mass: 239.05579836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1
• Molecular Weight: 239.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(Pyridin-4-yl)-4-(trifluoromethyl)phenol

3-(Pyridin-4-yl)-4-(Trifluoromethyl)phenol: A Comprehensive Overview

The compound 3-(Pyridin-4-yl)-4-(Trifluoromethyl)phenol is a synthetic aromatic molecule with unique structural features that make it of significant interest in the fields of pharmaceuticals and organic chemistry. Its structure incorporates a phenolic ring substituted with a pyridine moiety at the 3-position and a trifluoromethyl group at the 4-position, rendering it both electronically diverse and sterically demanding.

Recent studies have highlighted the potential of this compound in various biomedical applications. Its electronic properties, influenced by the electron-withdrawing trifluoromethyl group and the electron-donating pyridine ring, make it a promising candidate for drug design and materials science. The presence of the phenol group also imparts hydrophilic characteristics, which can be advantageous in biocompatibility and solubility enhancement.

Research into the antimicrobial properties of 3-(Pyridin-4-yl)-4-(Trifluoromethyl)phenol has shown remarkable results. Its structural complexity allows for multiple interactions with microbial membranes, leading to increased efficacy in combating bacterial infections. Furthermore, its stability under physiological conditions ensures prolonged activity, making it a viable option for long-term antimicrobial therapies.

Another area of investigation is the compound's role in cancer therapy. Preclinical trials have demonstrated that 3-(Pyridin-4-yl)-4-(Trifluoromethyl)phenol exhibits selective cytotoxicity toward cancerous cells, while sparing normal tissue. This selectivity is attributed to its ability to disrupt cell cycle regulation and induce apoptosis in tumor cells. These findings underscore its potential as a novel chemotherapeutic agent.

The synthesis of 3-(Pyridin-4-yl)-4-(Trifluoromethyl)phenol has been optimized to achieve high yields and purity. Various synthetic strategies, including SNAr (Nucleophilic Aromatic Substitution) and C-O coupling reactions, have been employed to facilitate its construction. These methods not only enhance the efficiency of the synthesis but also pave the way for further structural modifications to tailor the compound for specific therapeutic applications.

Recent advancements in crystallography have provided valuable insights into the molecular architecture of 3-(Pyridin-4-yl)-4-(Trifluoromethyl)phenol. X-ray diffraction studies reveal a highly ordered structure with significant π-π interactions, which contribute to its thermal stability and crystallinity. These properties are crucial for its application in drug delivery systems, where structural integrity under physiological conditions is paramount.

Moreover, the compound's compatibility with biomimetic environments has been explored extensively. Its ability to form stable complexes with proteins and other biomolecules suggests potential applications in enzyme inhibition and receptor modulation. Such interactions are pivotal in designing molecules that can interfere with disease pathways at a molecular level.

In conclusion, 3-(Pyridin-4-yl)-4-(Trifluoromethyl)phenol stands out as a multifaceted compound with wide-ranging applications in the biomedical field. Its unique combination of structural features and electronic properties positions it as a valuable tool for drug discovery, materials science, and biotechnology. Continued research into its mechanisms of action and optimization of synthetic routes will undoubtedly unlock further potential in these areas.